Methods for the immobilisation of hydroxyl-containing stationary liquid phases in capillary gas chromatography
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n12ABEH000357
Abstract
The main results concerning the immobilisation of hydroxyl-containing stationary phases in capillary gas chromatography are surveyed and treated systematically. Attention is concentrated on the influence of the chemical reactions occurring during immobilisation and on the characteristics of the capillary column. It is noted that, together with the improvement of the methods for the immobilisation of known phases, the syntheses of new stationary liquid phases, the properties and the immobilisation conditions of which have been optimised taking into account the characteristics of the objects analysed, are promising. The bibliography includes 176 references
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